Cas no 102363-66-6 (1,4-Benzoxathiin, 2,3-dihydro-6-methyl-)

1,4-Benzoxathiin, 2,3-dihydro-6-methyl- structure
102363-66-6 structure
Product Name:1,4-Benzoxathiin, 2,3-dihydro-6-methyl-
CAS No:102363-66-6
MF:C9H10OS
MW:166.240101337433
CID:1134086
PubChem ID:13513259
Update Time:2025-04-20

1,4-Benzoxathiin, 2,3-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzoxathiin, 2,3-dihydro-6-methyl-
    • 6-methyl-2,3-dihydro-1,4-benzoxathiine
    • DTXSID50542662
    • EN300-36485390
    • 102363-66-6
    • SCHEMBL3329915
    • Inchi: 1S/C9H10OS/c1-7-2-3-8-9(6-7)11-5-4-10-8/h2-3,6H,4-5H2,1H3
    • InChI Key: UHPJCGVOCBGWON-UHFFFAOYSA-N
    • SMILES: S1CCOC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 166.0453
  • Monoisotopic Mass: 166.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 2.47950

1,4-Benzoxathiin, 2,3-dihydro-6-methyl- Pricemore >>

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